Cas no 2101208-41-5 (tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate)

• Product Name: tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate
• CAS No: 2101208-41-5
• MF: C₁₇H₂₁F₂NO₂
• MW: 309.350951910019
• CID: 4637156
• Update Time: 2025-06-22

tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3,3-difluoro-4-(phenylmethylene)-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H21F2NO2/c1-16(2,3)22-15(21)20-10-9-14(17(18,19)12-20)11-13-7-5-4-6-8-13/h4-8,11H,9-10,12H2,1-3H3
• InChI Key： RWRYFXWAAVWEGS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(=CC2=CC=CC=C2)C(F)(F)C1

Additional information on tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate

Introduction to Tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate (CAS No. 2101208-41-5)

Tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate, with the chemical formula C₁₇H₁₇F₂NO₂, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both benzylidene and difluoropiperidine moieties in its structure imparts unique chemical and pharmacological properties, making it a subject of considerable interest in medicinal chemistry research.

The CAS number 2101208-41-5 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The structure of Tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate features a tert-butyl group attached to the carboxylate moiety, a benzylidene group at the 4-position of the piperidine ring, and two fluorine atoms at the 3-position. This specific arrangement contributes to its distinct reactivity and interaction with biological targets.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated piperidine derivatives in drug development. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, bioavailability, and binding affinity. In the case of Tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate, the fluorine atoms play a crucial role in modulating its pharmacokinetic properties, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The benzylidene group is known to participate in various hydrogen bonding interactions, which can be exploited to enhance binding affinity to biological targets. Additionally, the difluoropiperidine moiety has been shown to improve lipophilicity and reduce metabolic degradation, thereby increasing the compound's efficacy.

Current research in medicinal chemistry has demonstrated that piperidine derivatives exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and central nervous system (CNS) effects. The Tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate structure combines these desirable properties, making it a promising candidate for further exploration. Studies have indicated that this compound may interact with specific enzymes and receptors involved in disease pathways, offering potential therapeutic benefits.

The synthesis of Tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the piperidine ring is particularly challenging due to their high reactivity and sensitivity to various environmental factors. However, recent advances in synthetic methodologies have made it possible to achieve high yields and purity levels, enabling more extensive pharmacological studies.

In vitro studies have begun to uncover the pharmacological profile of Tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate. Initial findings suggest that this compound exhibits moderate activity against certain enzymatic targets, with potential applications in treating inflammatory diseases and cancer. The presence of both benzylidene and difluoropiperidine groups appears to synergistically enhance its biological effects by improving binding affinity and reducing metabolic clearance.

The future direction of research on Tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate includes exploring its mechanism of action and optimizing its chemical structure for improved efficacy and safety. Computational modeling techniques are being employed to predict how this compound interacts with biological targets at the molecular level. These insights will guide the design of analogs with enhanced properties.

Additionally, preclinical studies are underway to evaluate the pharmacokinetic and toxicological profiles of Tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate. Such studies are essential for determining its suitability for further development into a clinical candidate. The results from these experiments will provide critical data on dosing regimens, safety margins, and potential side effects.

The significance of fluorinated piperidine derivatives like Tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate cannot be overstated. They represent a valuable class of compounds with immense potential in drug discovery. As our understanding of their chemical properties and biological activities continues to grow, so too does the likelihood that they will play a crucial role in developing new treatments for various diseases.

In conclusion,Tert-butyl 4-benzylidene-3,3-difluoropiperidine-1-carboxylate (CAS No. 2101208-41-5) is a fascinating compound with unique structural features that make it a promising candidate for pharmaceutical applications. Its combination of benzylidene and difluoropiperidine moieties offers a rich foundation for further exploration in medicinal chemistry. With ongoing research focused on elucidating its mechanisms of action and optimizing its properties, this compound holds significant promise for future therapeutic developments.